Cas no 1806042-36-3 (4-Chloro-3-(difluoromethyl)-5-nitro-2-(trifluoromethyl)pyridine)

• Product Name: 4-Chloro-3-(difluoromethyl)-5-nitro-2-(trifluoromethyl)pyridine
• CAS No: 1806042-36-3
• MF: C₇H₂ClF₅N₂O₂
• MW: 276.547997951508
• CID: 4807727
• Update Time: 2025-10-29

4-Chloro-3-(difluoromethyl)-5-nitro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(difluoromethyl)-5-nitro-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2ClF5N2O2/c8-4-2(15(16)17)1-14-5(7(11,12)13)3(4)6(9)10/h1,6H
• InChI Key： XYUODYNFEWEGMB-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C(F)(F)F)C=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: 2.8
• Topological Polar Surface Area: 58.7

Additional information on 4-Chloro-3-(difluoromethyl)-5-nitro-2-(trifluoromethyl)pyridine

Introduction to 4-Chloro-3-(difluoromethyl)-5-nitro-2-(trifluoromethyl)pyridine (CAS No. 1806042-36-3)

4-Chloro-3-(difluoromethyl)-5-nitro-2-(trifluoromethyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1806042-36-3, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, a family of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and structural versatility. The presence of multiple substituents, including chloro, difluoromethyl, nitro, and trifluoromethyl groups, endows this molecule with unique electronic and steric properties, making it a valuable scaffold for the development of novel chemical entities.

The structural configuration of 4-Chloro-3-(difluoromethyl)-5-nitro-2-(trifluoromethyl)pyridine is characterized by a pyridine ring substituted at the 4-position with a chloro group, the 3-position with a difluoromethyl group, the 5-position with a nitro group, and the 2-position with a trifluoromethyl group. This specific arrangement of substituents contributes to the compound's reactivity and potential biological activity. The nitro group, in particular, is known for its ability to enhance electrophilicity, while the trifluoromethyl and difluoromethyl groups introduce electron-withdrawing effects that can modulate the compound's interaction with biological targets.

In recent years, there has been growing interest in developing novel compounds with enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of fluorine atoms into organic molecules is a well-established strategy to achieve these objectives. The presence of multiple fluorinated substituents in 4-Chloro-3-(difluoromethyl)-5-nitro-2-(trifluoromethyl)pyridine not only enhances its lipophilicity but also contributes to its resistance against metabolic degradation. This property makes it an attractive candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential application in the synthesis of biologically active molecules. Pyridine derivatives have been extensively studied for their role as pharmacophores in various therapeutic areas, including oncology, inflammation, and infectious diseases. The structural features of 4-Chloro-3-(difluoromethyl)-5-nitro-2-(trifluoromethyl)pyridine suggest that it could serve as a versatile intermediate for the development of small-molecule inhibitors targeting specific enzymes or receptors involved in disease pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and selectivity of small molecules with high accuracy. These tools have been instrumental in identifying promising candidates for further experimental validation. In this context, 4-Chloro-3-(difluoromethyl)-5-nitro-2-(trifluoromethyl)pyridine has been subjected to virtual screening against various protein targets to assess its potential therapeutic relevance. Preliminary results indicate that this compound exhibits promising interactions with enzymes implicated in cancer metabolism and signal transduction.

The synthesis of 4-Chloro-3-(difluoromethyl)-5-nitro-2-(trifluoromethyl)pyridine involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of each substituent must be carefully controlled to avoid unwanted side reactions. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to streamline the synthesis process. These approaches not only improve efficiency but also enhance scalability, making it feasible to produce larger quantities of the compound for further research.

Once synthesized, the compound can be subjected to various biochemical assays to evaluate its biological activity. These assays may include enzyme inhibition studies, cell-based assays, and animal models to assess efficacy and safety. The results from these studies will provide valuable insights into the potential therapeutic applications of 4-Chloro-3-(difluoromethyl)-5-nitro-2-(trifluoromethyl)pyridine and guide subsequent optimization efforts.

In conclusion, 4-Chloro-3-(difluoromethyl)-5-nitro-2-(trifluoromethyl)pyridine (CAS No. 1806042-36-3) represents a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive scaffold for the development of novel therapeutics. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs.